Cas no 620546-68-1 (ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 620546-68-1
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 5418230
• Update Time: 2025-06-13

ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
• ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C22H22O7/c1-5-27-22(24)13(2)28-15-9-10-16-18(12-15)29-19(20(16)23)11-14-7-6-8-17(25-3)21(14)26-4/h6-13H,5H2,1-4H3
• InChI Key： KPEAYAPUFVLCFZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=CC(OC)=C3OC)C(=O)C2=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Research Brief on Ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS: 620546-68-1)

The compound ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS: 620546-68-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of benzofuran derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of the 2,3-dimethoxyphenyl and benzofuran moieties in its structure suggests potential interactions with biological targets such as enzymes and receptors involved in inflammatory and proliferative pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study demonstrated that ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, outperforming several reference compounds. Molecular docking studies further revealed that the compound binds to the active site of COX-2 through hydrogen bonding and hydrophobic interactions, providing a structural basis for its activity.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's anticancer potential. Using in vitro assays, researchers found that it induced apoptosis in human breast cancer cells (MCF-7) by activating caspase-3 and -9 pathways. The compound also showed synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce off-target effects. For instance, a 2024 preprint on ChemRxiv proposed the introduction of polar substituents to improve water solubility while maintaining its biological activity.

In conclusion, ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate represents a promising scaffold for the development of novel therapeutic agents. Further preclinical and clinical studies are warranted to fully elucidate its therapeutic potential and safety profile.